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Compound of Interest

Compound Name: Ethyl piperidine-3-carboxylate

Cat. No.: B147429 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents like Ethyl piperidine-3-carboxylate are paramount to ensuring

laboratory safety and environmental compliance. This guide provides a detailed, step-by-step

procedure for the safe disposal of Ethyl piperidine-3-carboxylate, grounded in safety data

sheet (SDS) recommendations and general hazardous waste protocols.

Ethyl piperidine-3-carboxylate, in its various isomeric forms, is a combustible liquid that can

cause serious eye damage and skin irritation.[1][2] Adherence to proper personal protective

equipment (PPE) and disposal protocols is therefore essential.

Immediate Safety and Handling Precautions
Before beginning any disposal procedure, ensure you are wearing the appropriate personal

protective equipment (PPE).

Eye Protection: Wear chemical safety goggles or a face shield.[1]

Hand Protection: Use chemically resistant gloves (e.g., nitrile rubber).[1]

Respiratory Protection: In case of inadequate ventilation or potential for aerosol generation,

use a respirator with a suitable filter (e.g., type ABEK (EN14387)).[1]

Work Area: Handle the chemical in a well-ventilated area, preferably within a chemical fume

hood.[2][3]
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Step-by-Step Disposal Procedure
The disposal of Ethyl piperidine-3-carboxylate must be managed as hazardous waste. Do

not dispose of this chemical down the drain or in regular trash.

Waste Identification and Segregation:

Label a dedicated, leak-proof, and chemically compatible waste container as "Hazardous

Waste: Ethyl piperidine-3-carboxylate."

Do not mix with incompatible wastes. Known incompatibilities for similar piperidine

compounds include strong oxidizing agents, acids, and acid anhydrides.[4]

Containerization:

Use a container made of a material that will not react with the chemical. Glass or a

suitable plastic container is recommended.

Ensure the container is tightly sealed to prevent leaks or the escape of vapors.

Storage of Waste:

Store the sealed waste container in a designated, well-ventilated, and secure hazardous

waste accumulation area.

The storage area should be away from heat, sparks, and open flames, as the substance is

a combustible liquid.[1][3]

Store locked up.[1][2]

Arranging for Professional Disposal:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

professional waste disposal service to arrange for pickup and disposal.[5][6]

Provide the waste disposal service with the Safety Data Sheet (SDS) for Ethyl piperidine-
3-carboxylate.
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Spill Cleanup:

In the event of a spill, evacuate the area.

Remove all sources of ignition.[3]

Contain the spill using an inert absorbent material such as sand, earth, or vermiculite.[3]

Collect the absorbed material into a labeled hazardous waste container.

Clean the spill area thoroughly.

Quantitative Data Summary
The following table summarizes key quantitative data for different isomers of Ethyl piperidine-
3-carboxylate, compiled from safety data sheets.

Property
(S)-Ethyl piperidine-3-
carboxylate

(R)-Ethyl piperidine-3-
carboxylate

Molecular Formula C₈H₁₅NO₂ C₈H₁₅NO₂

Molecular Weight 157.21 g/mol 157.21 g/mol

Form Liquid Liquid

Density 1.043 g/mL at 25 °C 1.092 g/mL at 25 °C

Flash Point 76.7 °C (170.1 °F) 104 °C (219.2 °F)

Hazard Classifications Eye Damage 1
Skin Irritation 2, Eye Damage

1, STOT SE 3

STOT SE 3: Specific target organ toxicity — single exposure, Category 3 (May cause

respiratory irritation)[1][2]

Disposal Workflow
The following diagram illustrates the decision-making and operational workflow for the proper

disposal of Ethyl piperidine-3-carboxylate.
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Workflow for Ethyl Piperidine-3-Carboxylate Disposal
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b147429?utm_src=pdf-custom-synthesis
https://www.sigmaaldrich.com/JP/ja/product/aldrich/696420
https://www.echemi.com/sds/ethyl-3r-piperidine-3-carboxylate-temppid160705008395.html
https://store.apolloscientific.co.uk/storage/msds/OR0070_msds.pdf
https://www.fishersci.com/store/msds?partNumber=AC118885000&countryCode=US&language=en
https://www.capotchem.com/doc/viewmsds_67848-59-3.html
https://www.nj.gov/health/eoh/rtkweb/documents/fs/1543.pdf
https://www.benchchem.com/product/b147429#ethyl-piperidine-3-carboxylate-proper-disposal-procedures
https://www.benchchem.com/product/b147429#ethyl-piperidine-3-carboxylate-proper-disposal-procedures
https://www.benchchem.com/product/b147429#ethyl-piperidine-3-carboxylate-proper-disposal-procedures
https://www.benchchem.com/product/b147429#ethyl-piperidine-3-carboxylate-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b147429?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147429?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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